2-Biphenyl isothiocyanate
Cat. No. B091536
Key on ui cas rn:
19394-61-7
M. Wt: 211.28 g/mol
InChI Key: OAYSYSIGKCDBKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05302720
Procedure details
A mixture of 2-aminobiphenyl (10.2 g), thiophosgene (10.4 g), dioxane (50 ml) and water (100 ml) was prepared with cooling in an ice bath. The temperature was raised to 30° C. and stirred for 3 hours at 30° C. to yield 2-biphenylylisothiocyanate as a yellow oil.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1.[C:14](Cl)(Cl)=[S:15].O1CCOCC1>O>[C:3]1([C:8]2[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:2]([N:1]=[C:14]=[S:15])=[CH:7][CH:6]=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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10.2 g
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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10.4 g
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Type
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reactant
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Smiles
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C(=S)(Cl)Cl
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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30 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 3 hours at 30° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was prepared
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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with cooling in an ice bath
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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C=1(C(=CC=CC1)N=C=S)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
